Ethyl 6-amino-5,7,7-tricyano-8-(4-ethylphenyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Ethyl 6-amino-5,7,7-tricyano-8-(4-ethylphenyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
Brand Name:
Vulcanchem
CAS No.:
488783-73-9
VCID:
VC0433247
InChI:
InChI=1S/C23H23N5O2/c1-3-15-5-7-16(8-6-15)20-19-12-28(22(29)30-4-2)10-9-17(19)18(11-24)21(27)23(20,13-25)14-26/h5-9,19-20H,3-4,10,12,27H2,1-2H3/t19?,20-/m1/s1
SMILES:
CCC1=CC=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC
Molecular Formula:
C23H23N5O2
Molecular Weight:
401.5g/mol
Ethyl 6-amino-5,7,7-tricyano-8-(4-ethylphenyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate
CAS No.: 488783-73-9
Main Products
VCID: VC0433247
Molecular Formula: C23H23N5O2
Molecular Weight: 401.5g/mol
| CAS No. | 488783-73-9 |
|---|---|
| Product Name | Ethyl 6-amino-5,7,7-tricyano-8-(4-ethylphenyl)-3,7,8,8a-tetrahydro-2(1H)-isoquinolinecarboxylate |
| Molecular Formula | C23H23N5O2 |
| Molecular Weight | 401.5g/mol |
| IUPAC Name | ethyl (8S)-6-amino-5,7,7-tricyano-8-(4-ethylphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Standard InChI | InChI=1S/C23H23N5O2/c1-3-15-5-7-16(8-6-15)20-19-12-28(22(29)30-4-2)10-9-17(19)18(11-24)21(27)23(20,13-25)14-26/h5-9,19-20H,3-4,10,12,27H2,1-2H3/t19?,20-/m1/s1 |
| Standard InChIKey | WVUISOZSNLXKEM-GFOWMXPYSA-N |
| Isomeric SMILES | CCC1=CC=C(C=C1)[C@@H]2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC |
| SMILES | CCC1=CC=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC |
| Canonical SMILES | CCC1=CC=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)OCC |
| PubChem Compound | 11837637 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume